Cas no 861135-54-8 (1-Benzyl-4-(chloromethyl)-1H-pyrazole hydrochloride)

• Product Name: 1-Benzyl-4-(chloromethyl)-1H-pyrazole hydrochloride
• CAS No: 861135-54-8
• MF: C₁₁H₁₂Cl₂N₂
• MW: 243.132380485535
• MDL: MFCD08234806
• CID: 718234
• PubChem ID: 53422384
• Update Time: 2025-04-19

1-Benzyl-4-(chloromethyl)-1H-pyrazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-4-(chloromethyl)-1H-pyrazole hydrochloride
• 1-Benzyl-4-(chloromethyl)pyrazole Hydrochloride
• 1H-Pyrazole,4-(chloromethyl)-1-(phenylmethyl)-, hydrochloride (1:1)
• 1-Benzyl-4-(chloromethyl)pyrazoleHydrochloride
• KSC916K7N
• LKFMOTBEHVZUHU-UHFFFAOYSA-N
• 3452AC
• 1-benzyl-4-(Chloromethyl)pyrazole HCl
• TRA0083666
• SY025690
• ST2403321
• AX8056736
• 1-Benzyl-4-(chloromethyl)-1H-pyrazole--hydrogen chloride (1/1)
• A852315
• DTXSID20698069
• 1-BENZYL-4-(CHLOROMETHYL)-1H-PYRAZOLEHYDROCHLORIDE
• MFCD08234806
• AC-22745
• FT-0725596
• 4-(Chloromethyl)-1-(phenylmethyl)-1H-pyrazole hydrochloride;1-Benzyl-4-(chloromethyl)pyrazole Hydrochloride
• AS-68727
• CS-0456377
• AKOS015998655
• 1-benzyl-4-(chloromethyl)pyrazole;hydrochloride
• 1-benzyl-4-(chloromethyl)-1h-pyrazole HCl
• 861135-54-8
• AMY28823
• AC1292
• SCHEMBL3763491
• DA-29756

• MDL： MFCD08234806
• Inchi： 1S/C11H11ClN2.ClH/c12-6-11-7-13-14(9-11)8-10-4-2-1-3-5-10;/h1-5,7,9H,6,8H2;1H
• InChI Key： LKFMOTBEHVZUHU-UHFFFAOYSA-N
• SMILES： ClCC1C=NN(C=1)CC1C=CC=CC=1.Cl

Computed Properties

• Exact Mass: 242.03800
• Monoisotopic Mass: 242.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8

Experimental Properties

• PSA: 17.82000
• LogP: 3.47220

1-Benzyl-4-(chloromethyl)-1H-pyrazole hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Other Chemical Reagents